Cas no 263007-73-4 (9(10H)-Acridinone, 1,2,3-trihydroxy-)
263007-73-4 structure
Product Name:9(10H)-Acridinone, 1,2,3-trihydroxy-
CAS No:263007-73-4
MF:C13H9NO4
MW:243.214863538742
CID:1426235
Update Time:2024-08-15
9(10H)-Acridinone, 1,2,3-trihydroxy- Chemical and Physical Properties
Names and Identifiers
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- 9(10H)-Acridinone, 1,2,3-trihydroxy-
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- Inchi: 1S/C13H9NO4/c15-9-5-8-10(13(18)12(9)17)11(16)6-3-1-2-4-7(6)14-8/h1-5,15,17-18H,(H,14,16)
- InChI Key: HTCPQSUPNINIOJ-UHFFFAOYSA-N
- SMILES: OC1C(O)=C(O)C2=C(NC3C(C2=O)=CC=CC=3)C=1
Computed Properties
- Exact Mass: 243.05317
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- XLogP3: 1.777
Experimental Properties
- Density: 1.580±0.06 g/cm3(Predicted)
- Boiling Point: 474.7±45.0 °C(Predicted)
- PSA: 89.79
- pka: 7.27±0.20(Predicted)
9(10H)-Acridinone, 1,2,3-trihydroxy- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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